Cas no 1428363-36-3 (1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine)

• Product Name: 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine
• CAS No: 1428363-36-3
• MF: C₂₁H₂₀FN₃O₃
• MW: 381.400208473206
• CID: 6090312
• PubChem ID: 71802488
• Update Time: 2025-07-17

1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine
• 1428363-36-3
• F6404-4691
• [4-(2-fluorophenyl)piperazin-1-yl]-(3-phenylmethoxy-1,2-oxazol-5-yl)methanone
• VU0547324-1
• (3-(benzyloxy)isoxazol-5-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone
• AKOS024554198
• 1-[3-(BENZYLOXY)-1,2-OXAZOLE-5-CARBONYL]-4-(2-FLUOROPHENYL)PIPERAZINE

• Inchi： 1S/C21H20FN3O3/c22-17-8-4-5-9-18(17)24-10-12-25(13-11-24)21(26)19-14-20(23-28-19)27-15-16-6-2-1-3-7-16/h1-9,14H,10-13,15H2
• InChI Key： ZQSJGZYADUXEPN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(C2=CC(=NO2)OCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 381.14886967g/mol
• Monoisotopic Mass: 381.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.8Ų

Additional information on 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine

Comprehensive Analysis of 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine (CAS No. 1428363-36-3)

In the rapidly evolving field of medicinal chemistry, 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine (CAS No. 1428363-36-3) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its benzyloxy-oxazole and fluorophenyl-piperazine moieties, represents a promising scaffold for drug discovery. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of neurological and inflammatory disorders, which aligns with current trends in precision medicine.

The molecular structure of 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine combines a 1,2-oxazole ring with a piperazine backbone, a design that enhances its binding affinity to specific receptors. This structural synergy is critical for its potential as a GPCR modulator, a hot topic in pharmaceutical research. Recent studies suggest that derivatives of this compound may exhibit selectivity for serotonin or dopamine receptors, making it a candidate for addressing conditions like anxiety or Parkinson’s disease—a frequent search query among healthcare professionals and patients alike.

From a synthetic chemistry perspective, the preparation of CAS No. 1428363-36-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are widely discussed in academic forums and patent literature, reflecting the compound’s relevance in structure-activity relationship (SAR) studies. Its benzyl-protected hydroxyl group further allows for versatile derivatization, a feature highly valued in combinatorial chemistry libraries.

In the context of drug delivery optimization, the physicochemical properties of 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine—such as its logP and solubility profile—have been analyzed using computational tools like molecular docking and ADMET prediction. These analyses are frequently searched by researchers aiming to improve bioavailability, a key challenge in modern pharmacology. The compound’s fluorophenyl moiety, in particular, may enhance membrane permeability, a trending subtopic in nanoparticle-based delivery systems.

Beyond therapeutic potential, CAS No. 1428363-36-3 is also investigated for its role in chemical biology probes. Its ability to selectively label proteins or enzymes could advance understanding of cellular pathways, a subject gaining traction in proteomics and translational research. This dual applicability—as both a drug candidate and a research tool—positions it as a versatile asset in life sciences, addressing common search queries about "multifunctional small molecules."

Regulatory and safety assessments of 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine are ongoing, with preliminary data indicating favorable toxicity profiles in vitro. Such findings are crucial for stakeholders searching for "low-risk bioactive compounds" or "non-toxic pharmacophores." Additionally, its patent status and commercial availability are frequently monitored by industry analysts, reflecting its economic potential in the biopharmaceutical market.

In summary, 1-3-(benzyloxy)-1,2-oxazole-5-carbonyl-4-(2-fluorophenyl)piperazine exemplifies the intersection of innovation and utility in contemporary chemistry. Its structural complexity, combined with broad applicability, ensures its place in discussions about next-generation therapeutics and targeted molecular design—topics dominating scientific conferences and PubMed searches alike. Future research will likely focus on clinical translation, answering the prevalent question: "How can novel heterocycles bridge the gap between bench and bedside?"